6α-Naltrexol

• CAS No.: 20410-98-4
• Product Name: 6α-Naltrexol
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol
• IUPAC Name: (4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
• Standard InChI: InChI=1S/C20H25NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,14-15,18,22-24H,1-2,5-10H2/t14-,15-,18+,19+,20-/m1/s1
• Standard InChIKey: JLVNEHKORQFVQJ-SBCNTATESA-N
• Isomeric SMILES: C1C[C@]2([C@H]3CC4=C5[C@@]2(CCN3CC6CC6)[C@H]([C@@H]1O)OC5=C(C=C4)O)O
• SMILES: C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)O
• Canonical SMILES: C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)O
• Description: 6α-Naltrexol (Item No. 21975) is an analytical reference standard categorized as an opioid. It is an active metabolite of naltrexone (Item Nos. ISO60192 | 15520). This product is intended for research and forensic applications.
• Synonyms: 6 alpha-hydroxynaltrexone; 6 alpha-naltrexol; 6 beta-hydroxynaltrexone; 6 beta-hydroxynaltrexone, hydrochloride; 6 beta-naltrexol; 6,beta-naltrexol; 6alpha-hydroxynaltrexone; beta-naltrexol; N-cyclopropylmethyl-7,8-dihydro-14-hydroxynorisomorphine; naltrexol
• Reference: 1.Wang, D.,Raehal, K.M.,Bilsky, E.J., et al. Inverse agonists and neutral antagonists at μ opioid receptor (MOR): Possible role of basal receptor signaling in narcotic dependence. J. Neurochem. 77(6), 1590-1600 (2007).
• PubChem Compound: 5486554
• Last Modified: Nov 11 2021